Cas no 122860-07-5 (2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid)

• Product Name: 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid
• CAS No: 122860-07-5
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5304082
• Update Time: 2025-06-20

2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{8-[(benzyloxy)carbonyl]-8-azabicyclo[3.2.1]octan-3-yl}acetic acid
• 2-(8-((Benzyloxy)carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetic acid
• 2-{8-[(benzyloxy)carbonyl]-8-azabicyclo[3.2.1]octan-3-yl}aceticacid
• 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid

• Inchi： 1S/C17H21NO4/c19-16(20)10-13-8-14-6-7-15(9-13)18(14)17(21)22-11-12-4-2-1-3-5-12/h1-5,13-15H,6-11H2,(H,19,20)
• InChI Key： WGECYIBDLMHHCM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2CCC1CC(CC(=O)O)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Additional information on 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid

Introduction to 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid (CAS No: 122860-07-5)

2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid, identified by its CAS number 122860-07-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a bicyclic structure, which is a hallmark of many bioactive entities. The presence of both the benzyloxy carbonyl (Boc) group and the azabicyclo[3.2.1]octane scaffold imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of potential therapeutic agents.

The benzyloxy carbonyl moiety is particularly noteworthy as it serves as a protecting group for amino functions during synthetic processes, ensuring selective reactivity and stability under various conditions. This feature is crucial in multi-step organic synthesis, where orthogonal functionalization is often required. Additionally, the azabicyclo[3.2.1]octane core is a privileged scaffold in drug discovery, known for its ability to engage with biological targets in a manner that enhances binding affinity and selectivity. The three-membered nitrogen-containing ring within this scaffold contributes to its conformational flexibility, which can be exploited to optimize pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel scaffolds that mimic natural products or bioactive peptides. The azabicyclo[3.2.1]octan-3-yl group in this compound aligns with this trend, as it provides a rigid yet adaptable framework that can be further modified to explore new chemical space. This has led to its incorporation into various drug candidates targeting neurological disorders, inflammatory conditions, and other diseases where precise molecular recognition is essential.

One of the most compelling aspects of 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid is its potential as a building block for peptidomimetics. Peptides have long been recognized for their biological activity but suffer from limitations such as poor stability and rapid degradation in vivo. By replacing peptide bonds with cyclic structures like the one present in this compound, researchers can achieve enhanced resistance to enzymatic hydrolysis while retaining key pharmacophoric elements necessary for receptor interaction. This approach has been particularly successful in the development of protease inhibitors and receptor modulators.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising candidates for further development. The structural features of 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid, including its rigid bicyclic core and protected amino group, make it an ideal candidate for virtual screening against large databases of biological targets. Such computational methods have accelerated the discovery process by allowing rapid assessment of molecular interactions and predicting potential biological activity.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex cyclic frameworks like the one found in 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid with high enantioselectivity and yield. These improvements have not only made the synthesis more feasible but have also opened up new possibilities for structural diversification and lead optimization.

The role of 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid extends beyond its use as an intermediate; it also serves as a model compound for studying structure-function relationships in drug design. By systematically modifying its core structure or appending different functional groups, researchers can gain insights into how specific molecular features influence biological activity and selectivity. This iterative approach is fundamental to rational drug design and has been instrumental in developing next-generation therapeutics.

In conclusion, 2-(8-benzyloxycarbonyl-8-azabicyclo[3.2.1]octan-3-yl)acetic acid (CAS No: 122860-07-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and versatile applications in drug discovery and synthesis. Its incorporation into novel therapeutic agents continues to be explored through interdisciplinary efforts combining organic chemistry, medicinal chemistry, and computational biology.